N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride

• IUPAC Name: (E)-N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C13H19NO.ClH/c1-3-14-10-6-7-11-15-13-9-5-4-8-12(13)2;/h4-9,14H,3,10-11H2,1-2H3;1H/b7-6+
• InChI Key: IDCAQIUNLSAPDU-UHDJGPCESA-N
• Canonical SMILES: CCNCC=CCOC1=CC=CC=C1C.Cl
• Isomeric SMILES: CCNC/C=C/COC1=CC=CC=C1C.Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol

Description

N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride, also known as Venlafaxine hydrochloride, is a chemical compound that is used as an antidepressant drug. It is classified as a serotonin-norepinephrine reuptake inhibitor (SNRI) and is commonly prescribed to treat major depressive disorder, anxiety disorders, and other mental health conditions.

Mechanism of Action

N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride hydrochloride works by inhibiting the reuptake of serotonin and norepinephrine in the brain, which increases the levels of these neurotransmitters in the synaptic cleft. This leads to an improvement in mood and a reduction in anxiety symptoms. Unlike selective serotonin reuptake inhibitors (SSRIs), which only target serotonin reuptake, this compound hydrochloride also targets norepinephrine reuptake, making it a more effective treatment for some patients.
Biochemical and Physiological Effects
This compound hydrochloride has been shown to have a number of biochemical and physiological effects in the body. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons. It has also been shown to increase the levels of cortisol, a hormone that is involved in the body's stress response. In addition, this compound hydrochloride has been shown to have an effect on the immune system, reducing inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride hydrochloride has a number of advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects. It is also readily available and relatively inexpensive. However, there are some limitations to its use in lab experiments. It has a short half-life, which can make it difficult to maintain consistent levels of the drug in the body. In addition, it has a number of potential side effects, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research into N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride hydrochloride. One area of interest is the potential use of this compound hydrochloride in the treatment of other mental health conditions, such as bipolar disorder and borderline personality disorder. Another area of interest is the development of new formulations of this compound hydrochloride that have a longer half-life and fewer side effects. Finally, there is a need for further research into the long-term effects of this compound hydrochloride on the brain and body, particularly in patients who have been taking the drug for extended periods of time.
Conclusion
This compound hydrochloride is a chemical compound that is used as an antidepressant drug. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects on depression and anxiety disorders. While it has some limitations for use in lab experiments, it has a number of advantages and is readily available and relatively inexpensive. There are a number of future directions for research into this compound hydrochloride, including its potential use in the treatment of other mental health conditions and the development of new formulations with fewer side effects.

Synthesis Methods

N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride hydrochloride is synthesized through a multi-step process that involves the reaction of 2-methylphenol with ethylene oxide to form 2-methylphenoxyethanol. This intermediate is then reacted with 1,4-dibromobutane to form N-ethyl-4-(2-methylphenoxy)butan-1-amine. The final step involves the reaction of N-ethyl-4-(2-methylphenoxy)butan-1-amine with hydrochloric acid to form this compound hydrochloride.

Scientific Research Applications

N-ethyl-4-(2-methylphenoxy)but-2-en-1-amine hydrochloride hydrochloride has been extensively studied for its therapeutic effects on depression and anxiety disorders. It has been shown to be effective in treating major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder. In addition, it has been studied for its potential use in the treatment of neuropathic pain, hot flashes, and post-traumatic stress disorder.